molecular formula C9H7F3N2 B8701919 3-(m-tolyl)-3-(trifluoromethyl)-3H-diazirine

3-(m-tolyl)-3-(trifluoromethyl)-3H-diazirine

Cat. No. B8701919
M. Wt: 200.16 g/mol
InChI Key: CSHONXYZIXZALG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(m-tolyl)-3-(trifluoromethyl)-3H-diazirine is a useful research compound. Its molecular formula is C9H7F3N2 and its molecular weight is 200.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(m-tolyl)-3-(trifluoromethyl)-3H-diazirine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(m-tolyl)-3-(trifluoromethyl)-3H-diazirine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(m-tolyl)-3-(trifluoromethyl)-3H-diazirine

Molecular Formula

C9H7F3N2

Molecular Weight

200.16 g/mol

IUPAC Name

3-(3-methylphenyl)-3-(trifluoromethyl)diazirine

InChI

InChI=1S/C9H7F3N2/c1-6-3-2-4-7(5-6)8(13-14-8)9(10,11)12/h2-5H,1H3

InChI Key

CSHONXYZIXZALG-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC=C1)C2(N=N2)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a cold stirring solution of 3-m-tolyl-3-trifluoromethyl-diaziridine (2.0 g, 10 mmol. prepared using the methods described in Doucet-Personeni C. et al., J. Med. Chem., 2001, 44, 3203 and Nassal, M. Liebigs Ann. Chem. 1983, 1510–1523 or in Stromgaard, K et al., J. Med. Chem., 2002, 45, 4038–46) in ethanol (20 mL) was added triethylamine (1.5 g, 15 mmol). To this mixture was added tert-butyl hypochlorite (3.25 g, 30 mmol), and the mixture stirred for 5 min. This mixture was poured into 10% aqueous sodium sulfite (100 mL), and extracted with ether. The ether extract was washed with brine, dried (MgSO4), filtered and concentrated. The residue was purified by column chromatography (SiO2, pentane) to provide 1.6 g (Yield 80%) of the title compound. 1H NMR (300 MHz, CDCl3) δ ppm: 2.33 (3H, s) 6.90–7.03 (2H, m) 7.15–7.31 (2H, m).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
3.25 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
reactant
Reaction Step Three
Quantity
1.5 g
Type
reactant
Reaction Step Four
Quantity
20 mL
Type
solvent
Reaction Step Four
Yield
80%

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